3-Amino-1-(3-iodophenyl)propan-1-ol

• Molecular Formula: C9H12INO
• Molecular Weight: 277.10 g/mol
• IUPAC Name: 3-amino-1-(3-iodophenyl)propan-1-ol
• InChI: InChI=1S/C9H12INO/c10-8-3-1-2-7(6-8)9(12)4-5-11/h1-3,6,9,12H,4-5,11H2
• InChI Key: DVYDDTHFIOTUAU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)I)C(CCN)O

Description

3-Amino-1-(3-iodophenyl)propan-1-ol is a halogenated aminopropanol derivative characterized by a propan-1-ol backbone substituted with an amino group at position 3 and a 3-iodophenyl group at position 1. Its structural uniqueness lies in the combination of amino, hydroxyl, and iodophenyl groups, making it a candidate for pharmaceutical intermediates or catalysis .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Aromatic Ring

(a) 3-Amino-3-(3-methoxyphenyl)propan-1-ol (CAS 22490-86-4)

• Structure : Features a methoxy (-OCH₃) group instead of iodine at the phenyl para position.
• Properties: Molecular formula C₁₀H₁₅NO₂ (MW 181.23 g/mol). The methoxy group is electron-donating, increasing solubility in polar solvents compared to the iodophenyl analog.
• Application : Used as a medical intermediate, highlighting its role in drug synthesis .

(b) 3-(2-Amino-5-iodopyridin-3-yl)propan-1-ol

• Structure : Replaces the benzene ring with a pyridine ring, introducing a nitrogen atom and altering electronic properties.
• Properties : The iodine atom at position 5 on the pyridine ring may enhance halogen bonding interactions in biological systems. Pyridine derivatives often exhibit distinct pharmacokinetic profiles due to increased basicity .

(c) Hydroxypropyl p-phenylenediamine (3-(2,5-diaminophenyl)propan-1-ol)

• Structure: Contains a diaminophenyl group instead of iodophenyl.
• Properties: Used in hair dyes, indicating reactivity with keratin. The amino groups facilitate oxidative coupling, a property less prominent in iodinated analogs due to iodine’s electron-withdrawing effects .

Backbone Modifications

(a) 3-Aminopropan-1-ol (CAS 156-87-6)

• Structure : Simplest analog without aromatic substitution.
• Properties: Molecular formula C₃H₉NO (MW 75.1 g/mol), boiling point 187°C, water-soluble. Lacks the iodophenyl group’s lipophilicity, reducing membrane permeability but improving safety (LD₅₀ ~1,200 mg/kg in rats) .

(b) (1S)-3-Amino-1-(oxan-2-yl)propan-1-ol

• Structure : Replaces the iodophenyl group with a tetrahydropyran (oxane) ring.
• Properties : Chiral center and cyclic ether enhance stereochemical complexity and stability. Used in specialized synthetic applications .

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Applications/Notes	References
3-Amino-1-(3-iodophenyl)propan-1-ol	C₉H₁₂INO	~277.1*	3-iodophenyl, amino, -OH	Pharmaceutical intermediate, catalysis
3-Amino-3-(3-methoxyphenyl)propan-1-ol	C₁₀H₁₅NO₂	181.23	3-methoxyphenyl, amino	Medical intermediate
3-Aminopropan-1-ol	C₃H₉NO	75.1	Amino, -OH	Solvent, low toxicity
Hydroxypropyl p-phenylenediamine	C₉H₁₄N₂O	166.22	2,5-diaminophenyl, -OH	Hair dye ingredient

*Calculated based on analogous structures.

Research Findings and Functional Differences

• Reactivity: The iodine atom in 3-Amino-1-(3-iodophenyl)propan-1-ol enables participation in cross-coupling reactions (e.g., Suzuki-Miyaura), as seen in ’s synthesis of iodo-substituted pyridines . Methoxy or amino analogs lack this capability.
• Solubility: The iodophenyl group reduces water solubility compared to methoxy or diaminophenyl analogs, impacting formulation strategies .